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Compound of Interest

Compound Name: Basic Blue 41

Cat. No.: B037735

Introduction

Basic Blue 41, also known as C.I. 11105, is a cationic azo dye widely utilized in the textile
industry for dyeing acrylic fibers. Its popularity stems from the bright, vibrant blue shades it
imparts, coupled with good lightfastness on acrylic substrates.[1] This document provides a
comprehensive protocol for researchers and scientists employing Basic Blue 41 in textile
dyeing research. It outlines the dye's properties, detailed experimental procedures for dyeing
acrylic fibers, methods for performance evaluation, and essential safety precautions.

Properties of Basic Blue 41

A summary of the key properties of Basic Blue 41 is presented in the table below. This
information is crucial for preparing dye solutions and understanding the dye's behavior during
the dyeing process.
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Property Value Reference
C.l. Name Basic Blue 41 [2]
C.l. Number 11105/11154 [2]
CAS Number 12270-13-2 [2]
Molecular Formula C20H26N406S:2 [2]
Molecular Weight 482.57 g/mol [2]
Appearance Dark violet-colored powder [2]
Amax (Water) ~617 nm [3114]
Solubility in Water (20°C) 40 g/L [2]
Solubility in Water (40°C) 40 g/L [5]
Solubility in Water (98°C) 40 g/L [5]

Experimental Protocols

This section details the materials, equipment, and step-by-step procedures for dyeing acrylic

textiles with Basic Blue 41.

Materials and Equipment

e Dye: Basic Blue 41 (powder form)

o Substrate: 100% Acrylic fabric/yarn

e Chemicals:

o

o

[¢]

[¢]

Non-ionic surfactant

Glacial Acetic Acid (CHsCOOH)

Sodium Acetate (CH3COONa)

Sodium Chloride (for stripping, if necessary)
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e Equipment:
o Laboratory-scale dyeing machine (e.g., beaker dyer, shaking water bath)
o Beakers and graduated cylinders
o Magnetic stirrer and stir bars
o pH meter
o Spectrophotometer
o Analytical balance
o Drying oven

o Colorfastness testing equipment (e.g., Crockmeter, Launder-Ometer)

Pre-treatment of Acrylic Substrate

To ensure uniform dyeing, it is essential to remove any impurities or finishing agents from the
acrylic substrate.

» Prepare a scouring bath containing 1 g/L of a non-ionic surfactant.

Immerse the acrylic substrate in the bath at a liquor ratio of 20:1 (20 parts liquid to 1 part
fiber by weight).

Heat the bath to 60-70°C and maintain for 20-30 minutes with gentle agitation.

Rinse the substrate thoroughly with warm water, followed by a cold water rinse.

Allow the substrate to air dry or dry in an oven at a low temperature.

Dye Bath Preparation and Dyeing Procedure

The following protocol is for a standard exhaust dyeing process. The temperature control,
particularly around the glass transition temperature of acrylic (approximately 75-85°C), is
critical for achieving level dyeing.[6]
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» Dye Stock Solution: Prepare a 1 g/L stock solution of Basic Blue 41 by dissolving the
required amount of dye powder in distilled water with gentle heating and stirring.

o Dye Bath Setup: For a 2% on weight of fiber (owf) dyeing, calculate the required volume of
the dye stock solution. The liquor ratio for the dyeing process should be maintained at 40:1.

e Auxiliaries: Add the following to the dyebath:

o Acetic Acid: to adjust the pH to 4.5.[6]

o Sodium Acetate: as a buffering agent to maintain the pH.[6]
e Dyeing Cycle:

o Add the pre-wetted acrylic substrate to the dyebath at 40°C.

o Run the dyeing machine for 10 minutes to ensure even wetting and distribution of
auxiliaries.

o Add the calculated amount of dye solution to the bath.
o Raise the temperature from 40°C to 75°C at a rate of 2°C/minute.

o From 75°C to 95°C, raise the temperature at a slower rate of 1°C/minute. This slow ramp-
up through the glass transition temperature is crucial to prevent rapid, uneven dye uptake.

[6]

o Hold the temperature at 95-100°C for 45-60 minutes to allow for dye diffusion and fixation.

[1]
o Cool the dyebath slowly to 60°C at a rate of 2°C/minute. Rapid cooling can damage the

acrylic fiber.[7]

After-treatment (Rinsing and Soaping)

After-treatment is necessary to remove unfixed dye from the fiber surface, which improves the
wet fastness properties of the dyed material.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b037735?utm_src=pdf-body
https://www.tiankunchemical.com/The-influence-and-factors-of-cationic-dyes-id3123711.html
https://www.tiankunchemical.com/The-influence-and-factors-of-cationic-dyes-id3123711.html
https://www.tiankunchemical.com/The-influence-and-factors-of-cationic-dyes-id3123711.html
https://textile.webhost.uoradea.ro/Annals/Vol%2025%20no%201-2024/Art%20568%20pag%2011-18.pdf
http://www.pburch.net/dyeing/basic_dyes.shtml
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b037735?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

e Drain the dye bath.

* Rinse the dyed substrate with cold water until the rinsing water is clear.

e Prepare a soaping bath containing 1 g/L of a non-ionic detergent at a liquor ratio of 20:1.
o Heat the soaping bath to 60°C and treat the dyed substrate for 15-20 minutes.

» Rinse thoroughly with warm water and then cold water.

e Squeeze the excess water and dry the dyed substrate in an oven at 80-100°C.

Performance Evaluation
Dye Uptake and Exhaustion Measurement

The percentage of dye exhaustion can be determined spectrophotometrically.
o Take an aliquot of the dyebath solution before and after the dyeing process.

 Dilute the solutions to a concentration that falls within the linear range of the
spectrophotometer's calibration curve.

o Measure the absorbance of the initial (Ao) and final (A1) dyebath solutions at the Amax of
Basic Blue 41 (~617 nm).[3][4]

e Calculate the percentage of dye exhaustion (%E) using the following formula:
%E = [(Ao - A1) / Ao] x 100

Colorfastness Testing

The colorfastness of the dyed acrylic substrate should be evaluated according to standard
testing methods. The following table provides typical colorfastness ratings for Basic Blue 41 on
acrylic.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b037735?utm_src=pdf-body
https://www.mdpi.com/1420-3049/26/4/1068
https://www.researchgate.net/publication/244738846_The_Removal_of_Basic_Blue_41_Dye_from_Aqueous_Solutions_by_Bituminous_Shale
https://www.benchchem.com/product/b037735?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b037735?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Colorfastness Test  Standard Typical Rating Reference
Light Fastness ISO 105-B02 6-7 [8]
Washing Fastness
o ISO 105-C06 4-5 [2]
(Staining)
Washing Fastness
_ ISO 105-C06 4-5 [2]
(Fading)
Perspiration Fastness
o ISO 105-E04 4-5 [2]
(Staining)
Perspiration Fastness
_ ISO 105-E04 4-5 [2]
(Fading)
Rubbing Fastness
ISO 105-X12 4-5 [9]
(Dry)
Rubbing Fastness
ISO 105-X12 4 [9]

(Wet)

Safety Precautions

Basic Blue 41, like many textile dyes, requires careful handling to minimize health and
environmental risks.

o Personal Protective Equipment (PPE): Always wear safety goggles, chemical-resistant
gloves, and a lab coat. When handling the dye powder, a dust mask or respirator is
recommended to avoid inhalation.

e Ventilation: Work in a well-ventilated area or under a chemical fume hood, especially when
handling the dye powder and preparing solutions.

o Spills: In case of a spill, avoid generating dust. Carefully sweep or vacuum the spilled
powder and place it in a sealed container for disposal.

» Disposal: Dispose of dye solutions and contaminated materials in accordance with local,
state, and federal regulations. Basic Blue 41 is toxic to aquatic life, so it should not be
discharged into drains or waterways.
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o First Aid:

o Eyes: In case of eye contact, immediately flush with plenty of water for at least 15 minutes
and seek medical attention.

o Skin: If the dye comes into contact with the skin, wash thoroughly with soap and water.

o Inhalation: If the powder is inhaled, move to fresh air. If breathing is difficult, seek medical
attention.

o Ingestion: If swallowed, do not induce vomiting. Rinse mouth with water and seek
immediate medical attention.
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Caption: Experimental workflow for dyeing acrylic with Basic Blue 41.

Factors Influencing Dyeing

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b037735?utm_src=pdf-body-img
https://www.benchchem.com/product/b037735?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b037735?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

Influencing Factors

Auxiliaries
(Buffer, Leveling Agent)

Temperature pH
(Control around Tg) (Acidic Medium)

Dyeing Time Liquor Ratio

\A

Dyeing Performance
(Levelness, Exhaustion)

Y
A

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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dyeing-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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